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Compound of Interest

Compound Name: N-Cyclopentylaniline

CAS No.: 40649-26-1

Cat. No.: B1267050

Get Quote

An In-depth Technical Guide to the Safety Profile of N-Cyclopentylaniline

Introduction
N-Cyclopentylaniline (CAS No: 40649-26-1) is an organic compound with the molecular

formula C₁₁H₁₅N.[1][2] It consists of a cyclopentyl group bonded to the nitrogen atom of an

aniline molecule.[2] This secondary amine serves as a potentially valuable intermediate in

organic synthesis, with possible applications in the development of pharmaceuticals and

materials science.[2] Given its toxicological profile, a thorough understanding of its safety data

is imperative for researchers, scientists, and drug development professionals to ensure safe

handling and mitigate exposure risks.

This technical guide provides a consolidated overview of the safety and hazard information for

N-Cyclopentylaniline, drawing from available Safety Data Sheets (SDS) and public chemical

databases. It presents quantitative data in structured tables, outlines hazard management

protocols, and visualizes key safety workflows.

Hazard Identification and GHS Classification
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N-Cyclopentylaniline is classified as a hazardous substance under the Globally Harmonized

System (GHS) of Classification and Labelling of Chemicals. The primary hazards are acute

toxicity via multiple routes of exposure, potential for serious eye damage, and risk of organ

damage from repeated exposure.[1][2] The signal word associated with this chemical is

"Danger".[1]

The GHS hazard pictograms are:

Skull and Crossbones Corrosion Health Hazard

A summary of the GHS hazard statements is provided in the table below.

Hazard Class Code Statement

Flammable Liquids H227 Combustible liquid[1][2]

Acute Toxicity, Oral H301 Toxic if swallowed[1][2]

Acute Toxicity, Dermal H311 Toxic in contact with skin[1][2]

Acute Toxicity, Inhalation H331 Toxic if inhaled[1][2]

Serious Eye Damage H318 Causes serious eye damage[1]

Specific Target Organ Toxicity

(Repeated Exposure)
H373

May cause damage to organs

through prolonged or repeated

exposure[1][2]

Hazardous to the Aquatic

Environment, Long-Term
H412

Harmful to aquatic life with

long lasting effects[2]

Physicochemical and Toxicological Data
Quantitative data is essential for risk assessment and the design of safe experimental

procedures. The following tables summarize the key physicochemical and toxicological

properties of N-Cyclopentylaniline.

Table 1: Physical and Chemical Properties
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Property Value Source

CAS Number 40649-26-1 [1][2][3]

Molecular Formula C₁₁H₁₅N [1][2]

Molecular Weight 161.24 g/mol [1][2]

Appearance Colorless to light yellow liquid [2]

Odor Characteristic amine odor [2]

Calculated Partition Coefficient

(XLogP3)
3.2 [2]

Note: Experimental data for properties like boiling point, melting point, and vapor pressure are

not consistently available across public data sources.

Table 2: Toxicological Profile

Endpoint Classification Notes

Acute Oral Toxicity Category 3 (Toxic)

GHS classification H301

indicates high toxicity if

ingested.[1][2]

Acute Dermal Toxicity Category 3 (Toxic)

GHS classification H311

indicates high toxicity from skin

contact.[1][2]

Acute Inhalation Toxicity Category 3 (Toxic)

GHS classification H331

indicates high toxicity if vapors

are inhaled.[1][2]

Serious Eye Damage/Irritation Category 1

GHS classification H318

indicates a risk of serious,

irreversible eye damage.[1]

Note: Specific quantitative toxicity values (e.g., LD₅₀ or LC₅₀) are not available in the reviewed

sources. The hazard assessment is based on harmonized GHS classifications.
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Experimental Protocols Referenced in Safety
Assessments
While full, detailed experimental protocols are not provided in standard Safety Data Sheets, the

hazard classifications are derived from standardized tests, typically following guidelines from

organizations like the Organisation for Economic Co-operation and Development (OECD).

Acute Toxicity Studies (Oral, Dermal, Inhalation): The "Toxic" classification (Category 3) is

determined by studies that measure the median lethal dose (LD₅₀ for oral/dermal) or

concentration (LC₅₀ for inhalation) in animal models (e.g., rats, rabbits). These studies likely

adhere to OECD Test Guidelines 423 (Acute Oral), 402 (Acute Dermal), and 403 (Acute

Inhalation).

Eye Damage/Irritation: The classification for causing serious eye damage is typically based

on results from in vivo or in vitro eye irritation tests, such as the OECD Test Guideline 405.

These tests assess the potential for a substance to cause severe, irreversible tissue damage

to the eye.

Partition Coefficient (n-octanol/water): While the provided value is a calculated one

(XLogP3), experimental determination would follow OECD Test Guideline 107 or 117, using

methods like the shake-flask or HPLC method, respectively.

Safe Handling and Emergency Procedures
Strict adherence to safety protocols is mandatory when working with N-Cyclopentylaniline.

4.1 Exposure Controls and Personal Protective Equipment (PPE) Engineering controls, such

as working within a certified chemical fume hood, are the primary means of controlling

inhalation exposure. Personal protective equipment serves as a critical secondary barrier.

Eye/Face Protection: Wear chemical safety goggles and a face shield.

Skin Protection: Wear chemically resistant gloves (e.g., nitrile, neoprene) and a lab coat.

Ensure contaminated work clothing is not allowed out of the workplace.

Respiratory Protection: If engineering controls are insufficient or during emergency

situations, use a NIOSH/MSHA-approved respirator with an appropriate cartridge for organic

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b1267050/docs?utm_src=pdf-body#n-cyclopentylaniline-safety-data-sheet-sds
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1267050?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


vapors.[4]

4.2 First-Aid Measures Immediate action is required in case of exposure.

Inhalation: Move the person to fresh air. If breathing is difficult or stops, provide artificial

respiration. Seek immediate medical attention.[3]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with soap

and plenty of water for at least 15 minutes. Seek immediate medical attention.[3]

Eye Contact: Immediately rinse eyes thoroughly with plenty of water for at least 15 minutes,

also under the eyelids. Seek immediate medical attention.[3]

Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[3]

4.3 Fire-Fighting and Accidental Release Measures

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[3]

Specific Hazards: The substance is a combustible liquid.[1][2] Combustion may produce

hazardous carbon oxides (CO, CO₂) and nitrogen oxides (NOx).[4]

Accidental Release: Evacuate personnel to a safe area. Ensure adequate ventilation and

eliminate all ignition sources. Use personal protective equipment. Absorb the spill with an

inert material (e.g., sand, vermiculite) and place it in a suitable, labeled container for

disposal.[3]

Visualized Safety Workflow: PPE Selection
The following diagram outlines the logical workflow for selecting the appropriate Personal

Protective Equipment (PPE) when handling N-Cyclopentylaniline, based on its known

hazards.
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Hazard Assessment

Control & PPE Selection

Task: Handling
N-Cyclopentylaniline

Inhalation Hazard:
Toxic (H331)

Dermal Hazard:
Toxic (H311)

Eye Hazard:
Serious Damage (H318)

Ingestion Hazard:
Toxic (H301)

Primary Control:
Work in Chemical Fume Hood

Mitigate with
Engineering Control

Hand Protection:
Chemically Resistant Gloves

Protect Skin

Eye/Face Protection:
Safety Goggles & Face Shield

Protect Eyes

Basic Hygiene:
No Eating/Drinking in Lab

Prevent

Respiratory Protection:
Respirator (if hood fails

or for spills)

Secondary/
Emergency

Body Protection:
Lab Coat / Apron

Click to download full resolution via product page

Figure 1: PPE Selection Workflow for N-Cyclopentylaniline.

Conclusion
N-Cyclopentylaniline is a valuable chemical intermediate with a significant hazard profile. Its

acute toxicity via oral, dermal, and inhalation routes, combined with its potential to cause

serious eye damage and long-term organ effects, necessitates the use of stringent engineering

controls and a comprehensive suite of personal protective equipment. All personnel must be

thoroughly trained on its hazards and the corresponding emergency procedures before

handling this substance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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